2-Benzyloxymethyl-2-methyl-propane-1,3-diamine

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 2-methyl-2-(phenylmethoxymethyl)propane-1,3-diamine
• InChI: InChI=1S/C12H20N2O/c1-12(8-13,9-14)10-15-7-11-5-3-2-4-6-11/h2-6H,7-10,13-14H2,1H3
• InChI Key: ZGEKHTLNINVOJX-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)(CN)COCC1=CC=CC=C1

Description

2-Benzyloxymethyl-2-methyl-propane-1,3-diamine is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (3.22 g; 84.84 mmol; 3.0 equiv.) was suspended in 30 mL dry diethylether and cooled with an ice bath. A solution of 2-Benzyloxymethyl-2-methyl-malononitrile (5.72 g; 28.28 mmol; 1.0 equiv.) in 20 mL dry diethylether was added dropwise. The suspension was stirred at room temperature for 4 hours, and subsequently cooled with an ice bath. To this was added 3.22 mL H2O, 6.44 mL 2 M NaOH and 3.22 mL H2O. The precipitate was filtered off and washed with ether. The filtrate was concentrated under reduced pressure to yield 5.47 g (84%) of a colorless oil. 1H NMR (400 MHz, CDCl3) δ 0.84 (s, 3H), 2.59-2.69 (m, 4H) 3.29 (s, 2H), 4.49 (s, 2H), 7.24-7.39 (m, 5H).